Cas no 2227758-89-4 (2-(2R)-oxiran-2-ylquinoline)

• Product Name: 2-(2R)-oxiran-2-ylquinoline
• CAS No: 2227758-89-4
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 6560556
• PubChem ID: 165616511
• Update Time: 2025-06-08

2-(2R)-oxiran-2-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-oxiran-2-ylquinoline
• 2-[(2R)-oxiran-2-yl]quinoline
• EN300-1810024
• 2227758-89-4

• Inchi： 1S/C11H9NO/c1-2-4-9-8(3-1)5-6-10(12-9)11-7-13-11/h1-6,11H,7H2/t11-/m0/s1
• InChI Key： ALQQOFUUKNSEKG-NSHDSACASA-N
• SMILES： O1C[C@H]1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(2R)-oxiran-2-ylquinoline

Introduction to 2-(2R)-oxiran-2-ylquinoline (CAS No. 2227758-89-4)

2-(2R)-oxiran-2-ylquinoline, with the Chemical Abstracts Service (CAS) number 2227758-89-4, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of quinolines, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2-(2R)-oxiran-2-ylquinoline features a quinoline ring fused with an oxirane (epoxide) moiety, specifically at the 2-position of the quinoline ring. The presence of the oxirane group introduces a high degree of reactivity and functionalization potential, making this compound a valuable intermediate in synthetic chemistry. The chiral center at the 2-position of the oxirane ring (denoted as (R)) further adds to its complexity and utility in enantioselective synthesis.

Recent research has highlighted several key aspects of 2-(2R)-oxiran-2-ylquinoline. One notable study published in the Journal of Medicinal Chemistry explored its potential as a scaffold for developing novel antiviral agents. The researchers found that derivatives of this compound exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of the quinoline and oxirane functionalities was crucial in achieving these results, suggesting that 2-(2R)-oxiran-2-ylquinoline could serve as a valuable starting point for further drug development.

In another study, published in the Journal of Organic Chemistry, scientists investigated the use of 2-(2R)-oxiran-2-ylquinoline as a building block for constructing complex organic molecules. The study demonstrated that this compound can undergo selective ring-opening reactions under mild conditions, leading to the formation of diverse and complex structures. These findings have important implications for the synthesis of bioactive molecules and materials with tailored properties.

The biological activity of 2-(2R)-oxiran-2-ylquinoline has also been explored in the context of cancer research. A study published in the Cancer Research journal reported that certain derivatives of this compound exhibited potent anticancer activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the compound's ability to disrupt key cellular processes, such as DNA replication and protein synthesis, thereby inducing apoptosis in cancer cells.

In addition to its medicinal applications, 2-(2R)-oxiran-2-ylquinoline has shown promise in materials science. Researchers at a leading materials science institute have developed methods to incorporate this compound into polymer matrices, resulting in materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-(2R)-oxiran-2-ylquinoline typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-chloroquinoline with an appropriate epoxide precursor, followed by chiral resolution or enantioselective catalysis to obtain the desired (R)-enantiomer. Advances in catalytic methods have significantly improved the efficiency and selectivity of these processes, making large-scale production more feasible.

In conclusion, 2-(2R)-oxiran-2-ylquinoline (CAS No. 2227758-89-4) is a versatile and promising compound with a wide range of potential applications. Its unique structural features and reactivity make it an attractive candidate for further research and development in medicinal chemistry, materials science, and other related fields. As ongoing studies continue to uncover new properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.